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Compound of Interest

Compound Name: but-2-ynedinitrile

Cat. No.: B094463

For Researchers, Scientists, and Drug Development Professionals

Introduction

But-2-ynedinitrile, also known as dicyanoacetylene, is a highly reactive and versatile
dienophile for Diels-Alder reactions. Its potent reactivity is attributed to the two electron-
withdrawing nitrile groups, which significantly lower the energy of the LUMO (Lowest
Unoccupied Molecular Orbital) of the alkyne. This electronic feature makes it an exceptional
reaction partner for a wide range of dienes, including those that are typically unreactive
towards less activated dienophiles. The resulting Diels-Alder adducts, featuring a dicarbonitrile
moiety on a cyclohexene or bicyclic scaffold, are valuable intermediates in organic synthesis,
material science, and medicinal chemistry. The nitrile groups can be further transformed into
various functionalities, such as carboxylic acids, amines, and amides, opening avenues for the
synthesis of complex molecules, including novel drug candidates.

Data Presentation: Diels-Alder Reactions of But-2-
ynedinitrile

The following table summarizes the available quantitative data for the Diels-Alder reaction of

but-2-ynedinitrile with various dienes.
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Diene Adduct Name React-lc-m Yield (%) Reference
Conditions
2,3-
Dicyanobicyclo[2
Thiophene .2.1]hepta-2,5- 120 °C, 48 hours 8 [1]
diene-7-thia-
adduct
Bicyclo[2.2.1]hep
Cyclopentadiene  ta-2,5-diene-2,3-  Not specified Not specified

dicarbonitrile

Durene (1,2,4,5- ]
Substituted

tetramethylbenze , . Not specified Not specified
) bicyclooctatriene
ne

Note: Detailed experimental protocols and yields for the reactions with cyclopentadiene and
durene are not readily available in the searched literature, highlighting a potential area for
further research and publication.

Experimental Protocols
General Experimental Workflow for Diels-Alder
Reactions

The following diagram illustrates a general workflow for conducting a Diels-Alder reaction,
followed by product purification and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for But-2-ynedinitrile in
Diels-Alder Reactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094463#using-but-2-ynedinitrile-as-a-dienophile-in-
diels-alder-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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